![molecular formula C9H10ClF3N2O B1479837 1-(2-Chloroethyl)-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole CAS No. 2091653-43-7](/img/structure/B1479837.png)
1-(2-Chloroethyl)-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole
Overview
Description
1-(2-Chloroethyl)-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole (CETP) is a highly versatile and multifunctional compound. It has been used in a variety of scientific research applications and has shown great potential in the areas of drug discovery, biochemistry and physiology. CETP is also known as a “pro-drug”, meaning that it is a compound that is metabolized by the body to produce an active drug. CETP is typically used in laboratory experiments to study the biochemical and physiological effects of drugs on living organisms.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
- Synthesis and Molecular Structures : Pyrazoles, including compounds structurally related to 1-(2-Chloroethyl)-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyrazole, have been synthesized with varying functionalized side chains and substituents. These syntheses have led to compounds with potential as ligands and for further chemical research (Grotjahn et al., 2002). Another study discusses the synthesis and molecular conformations of related pyrazoline compounds, which contributes to the understanding of their chemical behavior and potential applications (Sagar et al., 2017).
Applications in Medicinal Chemistry
- Antioxidant and Antimicrobial Activity : Pyrazoles with trifluoromethyl groups have been synthesized and evaluated for their antioxidant and antimicrobial activities. These studies indicate potential applications in the development of new therapeutic agents (Bonacorso et al., 2015).
Advanced Chemical Reactions and Processes
- Development of Synthesis Methods : Research has focused on developing efficient synthetic approaches for creating pyrazoles with various substituents, including trifluoromethyl groups. These methods enhance the ability to produce a diverse range of pyrazole-based compounds for further investigation and application (Arbačiauskienė et al., 2011).
Potential in Ligand Design
- Ligand Synthesis and Utility : The synthesis of pyrazoles with different functional groups opens up avenues for their use as ligands in various chemical processes. This is particularly relevant in catalysis and materials science, where such ligands can play a critical role (Surmont et al., 2011).
Properties
IUPAC Name |
1-(2-chloroethyl)-3-(trifluoromethyl)-6,7-dihydro-4H-pyrano[4,3-c]pyrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClF3N2O/c10-2-3-15-7-1-4-16-5-6(7)8(14-15)9(11,12)13/h1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGPIFRMXOIEBSB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC2=C1N(N=C2C(F)(F)F)CCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClF3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.